Cas no 1806745-03-8 (2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806745-03-8
• MF: C₈H₅F₄NO₄
• MW: 255.12321639061
• CID: 4832476
• Update Time: 2025-06-10

2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F4NO4/c9-1-4-6(17-8(10,11)12)5(14)3(2-13-4)7(15)16/h2H,1H2,(H,13,14)(H,15,16)
• InChI Key： AIAQRVMHALEJLB-UHFFFAOYSA-N
• SMILES： FCC1=C(C(C(C(=O)O)=CN1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 424
• XLogP3: 2
• Topological Polar Surface Area: 75.6

Additional information on 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806745-03-8)

2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806745-03-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of heterocyclic carboxylic acids, which are widely utilized in drug discovery and material science. Its molecular formula, C₈H₅F₄NO₄, highlights the presence of multiple fluorine atoms, contributing to its enhanced stability and bioactivity.

The fluoromethyl and trifluoromethoxy groups in this compound play a pivotal role in its chemical behavior, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications as a building block for active pharmaceutical ingredients (APIs) and agrochemicals. The hydroxy and carboxylic acid functionalities further enhance its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for fluorinated compounds like 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has surged, driven by their ability to improve the metabolic stability and bioavailability of drugs. This trend aligns with the growing focus on precision medicine and sustainable agriculture, where such compounds are explored for targeted therapies and eco-friendly pest control solutions. The compound's CAS No. 1806745-03-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination are employed to optimize yield and purity. Its characterization typically relies on NMR spectroscopy, mass spectrometry, and HPLC analysis, ensuring compliance with stringent quality standards.

The compound's potential extends beyond traditional applications. For instance, its fluorine-rich structure makes it a candidate for PET imaging probes in diagnostics, addressing the rising need for non-invasive disease detection methods. Additionally, its agrochemical derivatives are being investigated for their efficacy against resistant pests, a critical concern in modern agriculture due to climate change and evolving pest behaviors.

Environmental and safety profiles of 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Studies on its biodegradability and ecotoxicity are essential to ensure sustainable use. This aligns with the broader industry shift toward eco-conscious synthesis and responsible sourcing of chemical raw materials.

In summary, 2-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806745-03-8) represents a versatile and high-value compound with multifaceted applications. Its role in advancing pharmaceutical innovation, agrochemical development, and diagnostic technologies underscores its importance in contemporary science. As research progresses, this compound is poised to contribute significantly to solving global challenges in health and sustainability.